Cas no 1806496-56-9 (Hydrazine, [2-(difluoromethyl)phenyl]-)

• Product Name: Hydrazine, [2-(difluoromethyl)phenyl]-
• CAS No: 1806496-56-9
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• MDL: MFCD28808432
• CID: 5211104
• Update Time: 2025-07-15

Hydrazine, [2-(difluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [2-(difluoromethyl)phenyl]-
• (2-Difluoromethyl-phenyl)-hydrazine

• MDL： MFCD28808432
• Inchi： 1S/C7H8F2N2/c8-7(9)5-3-1-2-4-6(5)11-10/h1-4,7,11H,10H2
• InChI Key： NJQYYOXDXHWMBL-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C(F)F)N

Additional information on Hydrazine, [2-(difluoromethyl)phenyl]-

Hydrazine, [2-(difluoromethyl)phenyl]- (CAS No. 1806496-56-9): A Comprehensive Overview in Modern Chemical Research

Hydrazine, [2-(difluoromethyl)phenyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1806496-56-9, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a phenyl ring substituted with a difluoromethyl group and an attached hydrazine moiety, exhibits unique structural and chemical properties that make it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of Hydrazine, [2-(difluoromethyl)phenyl]- consists of a benzene ring with two fluorine atoms at the 2-position and a hydrazine group (-NH-NH₂) attached to the ring. This configuration imparts distinct reactivity and electronic characteristics, making it a versatile intermediate in organic synthesis. The presence of the difluoromethyl group enhances the compound's stability and influences its interactions with other molecules, which is particularly relevant in medicinal chemistry.

In recent years, Hydrazine, [2-(difluoromethyl)phenyl]- has been explored for its potential in developing novel therapeutic agents. Its structural features allow for modifications that can tailor its biological activity, making it a promising building block for pharmacophores. Researchers have been particularly interested in its applications in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling areas of research involving Hydrazine, [2-(difluoromethyl)phenyl]- is its role in antitumor and anti-inflammatory drug development. The difluoromethyl group is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Studies have demonstrated that derivatives of this compound can interact with key enzymes and receptors involved in cancer progression, offering potential therapeutic benefits.

The hydrazine moiety in the compound's structure also contributes to its reactivity, enabling it to participate in various chemical transformations such as condensation reactions and redox processes. These properties make it useful in synthesizing complex molecules with specific functionalities. For instance, researchers have utilized Hydrazine, [2-(difluoromethyl)phenyl]- as a precursor in the preparation of heterocyclic compounds, which are widely used in pharmaceuticals due to their diverse biological activities.

Advances in computational chemistry have further enhanced the understanding of how Hydrazine, [2-(difluoromethyl)phenyl]- behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches are complemented by experimental investigations, which validate theoretical predictions and refine our knowledge of the compound's properties.

The synthesis of Hydrazine, [2-(difluoromethyl)phenyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent methodologies have focused on greener and more efficient synthetic routes, minimizing waste and reducing environmental impact. These advancements align with the broader trend toward sustainable chemistry practices.

In addition to its pharmaceutical applications, Hydrazine, [2-(difluoromethyl)phenyl]- has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and other advanced materials. Researchers are exploring its potential as a component in light-emitting diodes (LEDs), photovoltaic cells, and other electronic devices where precise control over molecular structure is essential.

The future of research on Hydrazine, [2-(difluoromethyl)phenyl]- looks promising, with ongoing studies aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds with enhanced therapeutic efficacy and reduced side effects.

In conclusion, Hydrazine, [2-(difluoromethyl)phenyl]- (CAS No. 1806496-56-9) is a multifaceted compound with significant potential in chemical research and pharmaceutical development. Its unique structural features enable diverse applications ranging from drug design to advanced materials science. As research continues to evolve, this compound is poised to play an increasingly important role in addressing global challenges in health and technology.